Cas no 70964-68-0 (2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one)

70964-68-0 structure
Product name:2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one
2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one
- 2-(2-chlorobenzoyl)-1,2-benzoxazol-3-one
- 70964-68-0
- NSC355375
- CHEMBL1989682
- DTXSID70320141
- NCI60_003201
- NSC-355375
-
- Inchi: InChI=1S/C14H8ClNO3/c15-11-7-3-1-5-9(11)13(17)16-14(18)10-6-2-4-8-12(10)19-16/h1-8H
- InChI Key: VPKRUUBMQCMKER-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=O)N(O2)C(=O)C3=CC=CC=C3Cl
Computed Properties
- Exact Mass: 273.01934
- Monoisotopic Mass: 273.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- Density: 1.47
- Boiling Point: 427.7°C at 760 mmHg
- Flash Point: 212.5°C
- Refractive Index: 1.664
- PSA: 46.61
2-(2-chlorobenzoyl)-1,2-benzoxazol-3(2H)-one Related Literature
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
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